Cas no 852181-17-0 (3-(2-fluoro-4-methylphenyl)propanoic acid)

3-(2-Fluoro-4-methylphenyl)propanoic acid is a fluorinated aromatic carboxylic acid derivative with potential applications in pharmaceutical and agrochemical research. Its structure, featuring a fluorine substituent and a methyl group on the phenyl ring, enhances its utility as a versatile intermediate in organic synthesis. The fluorine atom contributes to increased metabolic stability and bioavailability, making it valuable in drug discovery. The propanoic acid moiety allows for further functionalization, enabling the synthesis of esters, amides, or other derivatives. This compound is particularly useful in the development of bioactive molecules due to its balanced lipophilicity and electronic properties. High purity and consistent quality ensure reliable performance in research applications.

3-(2-fluoro-4-methylphenyl)propanoic acid structure

852181-17-0 structure

Product name:3-(2-fluoro-4-methylphenyl)propanoic acid

CAS No:852181-17-0

MF:C₁₀H₁₁FO₂

MW:182.191546678543

CID:1835249

PubChem ID:46737562

3-(2-fluoro-4-methylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

- 3-(2-fluoro-4-methyl-phenyl)propanoic acid
- 3-(2-fluoro-4-methylphenyl)propanoic acid
- 2-Fluoro-4-methylbenzenepropanoic acid (ACI)
- A1-08418
- CJB18117
- 3-(2-fluoro-4-methylphenyl)propanoicacid
- MFCD09025394
- F52889
- EN300-1846357
- 3-(2-FLUORO-4-METHYLPHENYL)PROPIONIC ACID
- AKOS006283920
- SCHEMBL16207513
- 852181-17-0
- JS-4630
- CS-0456244
- MDL： MFCD09025394
- Inchi： 1S/C10H11FO2/c1-7-2-3-8(9(11)6-7)4-5-10(12)13/h2-3,6H,4-5H2,1H3,(H,12,13)
- InChI Key： HQOAGAGIHCHXLP-UHFFFAOYSA-N
- SMILES： O=C(CCC1C(F)=CC(C)=CC=1)O

Computed Properties

Exact Mass: 182.07430775g/mol
Monoisotopic Mass: 182.07430775g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 182
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 37.3Å²

Experimental Properties

Color/Form: No date available
Density: 1.2±0.1 g/cm3
Melting Point: No date available
Boiling Point: 291.8±25.0 °C at 760 mmHg
Flash Point: 130.3±23.2 °C
Vapor Pressure: 0.0±0.6 mmHg at 25°C

3-(2-fluoro-4-methylphenyl)propanoic acid Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

3-(2-fluoro-4-methylphenyl)propanoic acid Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ6706-1G	3-(2-fluoro-4-methylphenyl)propanoic acid	852181-17-0	95%	1g	￥ 1,366.00	2023-04-13
Alichem	A010004242-250mg	3-(2'-Fluoro-4'-methylphenyl)propionic acid	852181-17-0	97%	250mg	$470.40	2023-08-31
Alichem	A010004242-500mg	3-(2'-Fluoro-4'-methylphenyl)propionic acid	852181-17-0	97%	500mg	$798.70	2023-08-31
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FB02561-5g	3-(2-FLUORO-4-METHYLPHENYL)PROPIONIC ACID	852181-17-0	95%	5g	$486	2023-09-07
Enamine	EN300-1846357-1.0g	3-(2-fluoro-4-methylphenyl)propanoic acid	852181-17-0		1g	$699.0	2023-06-01
abcr	AB264474-1g	3-(2-Fluoro-4-methylphenyl)propionic acid, 97%; .	852181-17-0	97%	1g	€308.80	2024-04-16
TRC	F106915-500mg	3-(2-Fluoro-4-methylphenyl)propionic acid	852181-17-0		500mg	$ 385.00	2022-06-05
Alichem	A010004242-1g	3-(2'-Fluoro-4'-methylphenyl)propionic acid	852181-17-0	97%	1g	$1475.10	2023-08-31
Enamine	EN300-1846357-0.5g	3-(2-fluoro-4-methylphenyl)propanoic acid	852181-17-0		0.5g	$91.0	2023-09-19
Enamine	EN300-1846357-0.1g	3-(2-fluoro-4-methylphenyl)propanoic acid	852181-17-0		0.1g	$36.0	2023-09-19

3-(2-fluoro-4-methylphenyl)propanoic acid Production Method

Production Method 1

852181-16-9

852181-17-0

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ; 20 h, rt
1.2 Reagents: Sodium hydroxide Solvents: Water ; 3 h, reflux; cooled
1.3 Reagents: Hydrochloric acid Solvents: Water ; acidified

Reference

Chiral building blocks: enantioselective syntheses of benzyloxymethyl phenyl propionic acids

Parsons, Jack G.; Stachurska-Buczek, Danuta; Choi, Neil; Griffiths, Peter G.; Huggins, Daniel A.; et al, Molecules, 2004, 9(6), 449-458